Cas no 2172270-75-4 (4-(carboxymethoxy)-2-fluorobenzoic acid)

• Product Name: 4-(carboxymethoxy)-2-fluorobenzoic acid
• CAS No: 2172270-75-4
• MF: C₉H₇FO₅
• MW: 214.147286653519
• CID: 6303987
• PubChem ID: 165846327
• Update Time: 2025-05-20

4-(carboxymethoxy)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(carboxymethoxy)-2-fluorobenzoic acid
• EN300-1628141
• 2172270-75-4

• Inchi： 1S/C9H7FO5/c10-7-3-5(15-4-8(11)12)1-2-6(7)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： KKJYYZJXVQJODN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=O)O)OCC(=O)O

Computed Properties

• Exact Mass: 214.02775148g/mol
• Monoisotopic Mass: 214.02775148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8Ų

Additional information on 4-(carboxymethoxy)-2-fluorobenzoic acid

Introduction to 4-(carboxymethoxy)-2-fluorobenzoic acid (CAS No. 2172270-75-4)

4-(carboxymethoxy)-2-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172270-75-4, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 4-(carboxymethoxy)-2-fluorobenzoic acid consists of a benzoic acid core substituted with a carboxymethoxy group at the 4-position and a fluorine atom at the 2-position. This specific arrangement of functional groups imparts distinct chemical properties that influence its reactivity, solubility, and potential biological activity. The presence of the fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in many pharmacological contexts.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their broad spectrum of biological activities. 4-(carboxymethoxy)-2-fluorobenzoic acid has been studied for its potential role in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may serve as a versatile scaffold for further derivatization and optimization.

One of the most compelling aspects of 4-(carboxymethoxy)-2-fluorobenzoic acid is its utility as a building block in synthetic chemistry. The carboxymethoxy group provides a handle for further functionalization via esterification, amidation, or other transformations, while the fluorine atom can be leveraged to modulate electronic properties and interactions with biological targets. These features make it an attractive intermediate for the synthesis of more complex molecules with tailored properties.

Recent studies have explored the pharmacological potential of 4-(carboxymethoxy)-2-fluorobenzoic acid and its derivatives. For instance, researchers have investigated its effects on enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that certain analogs may exhibit anti-inflammatory properties by inhibiting key signaling cascades. Additionally, the compound has been examined for its interactions with bacterial enzymes, highlighting its potential as an antimicrobial agent.

The fluorine atom in 4-(carboxymethoxy)-2-fluorobenzoic acid plays a crucial role in determining its pharmacokinetic profile. Fluorinated compounds are often more resistant to metabolic degradation, which can lead to improved bioavailability and longer half-lives in vivo. This characteristic is particularly valuable in drug development, where maximizing therapeutic efficacy while minimizing side effects is paramount.

The synthesis of 4-(carboxymethoxy)-2-fluorobenzoic acid presents both challenges and opportunities for chemists. While there are established methods for producing fluorinated benzoic acids, introducing the carboxymethoxy group at the 4-position requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to access complex derivatives like this one, enabling researchers to explore new chemical space.

In conclusion, 4-(carboxymethoxy)-2-fluorobenzoic acid (CAS No. 2172270-75-4) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new biological targets and synthetic strategies, the importance of this compound is likely to grow further.